Cas no 478077-49-5 (3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine)

• Product Name: 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine
• CAS No: 478077-49-5
• MDL: MFCD02102768
• CID: 4653567
• Update Time: 2025-06-08

3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine

• MDL： MFCD02102768

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine

Recent Advances in the Study of 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine (CAS: 478077-49-5)

The compound 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine (CAS: 478077-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structural features, including the fluorophenylsulfonylpiperazine moiety and phenylpyridazine core, make it a promising candidate for further investigation.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine exhibits high affinity for protein kinases implicated in cancer progression, suggesting its potential as a targeted therapy. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding mechanisms, revealing key interactions with the ATP-binding sites of these kinases.

In addition to its anticancer properties, preliminary research has explored the compound's efficacy in modulating neurotransmitter systems. A 2024 preprint from BioRxiv reported that 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine shows selective activity against serotonin receptors, which could have implications for treating neurological disorders such as depression and anxiety. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, improving yield and purity. This advancement is critical for facilitating large-scale production and enabling further preclinical and clinical studies. The paper emphasized the importance of controlling reaction conditions to minimize byproducts and ensure reproducibility.

Despite these promising developments, challenges remain in the clinical translation of 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-{4-(4-Fluorophenyl)sulfonylpiperazino}-6-phenylpyridazine (CAS: 478077-49-5) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual potential as an anticancer and neuroactive agent underscores the need for continued research. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and evaluating its therapeutic efficacy in relevant disease models. The compound's journey from bench to bedside will undoubtedly be a topic of keen interest in the coming years.